Cas no 91983-61-8 (6-methyl-3-oxo-1H,2H,3H-pyrazolo3,4-bpyridine-4-carboxylic Acid)

• Product Name: 6-methyl-3-oxo-1H,2H,3H-pyrazolo3,4-bpyridine-4-carboxylic Acid
• CAS No: 91983-61-8
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 5053968
• Update Time: 2025-06-10

6-methyl-3-oxo-1H,2H,3H-pyrazolo3,4-bpyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• NE40288
• Z1171979210
• 6-methyl-3-oxo-1,2-dihydropyrazolo[3,4-b]pyridine-4-carboxylic acid
• 6-methyl-3-oxo-1H,2H,3H-pyrazolo3,4-bpyridine-4-carboxylic Acid

• Inchi： 1S/C8H7N3O3/c1-3-2-4(8(13)14)5-6(9-3)10-11-7(5)12/h2H,1H3,(H,13,14)(H2,9,10,11,12)
• InChI Key： AXXOAESAQCCXAU-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(=O)O)C=C(C)N=C2NN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 281
• XLogP3: 0.3
• Topological Polar Surface Area: 91.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 6-methyl-3-oxo-1H,2H,3H-pyrazolo3,4-bpyridine-4-carboxylic Acid

Introduction to 6-methyl-3-oxo-1H,2H,3H-pyrazolo[3,4-bpyridine-4-carboxylic Acid (CAS No. 91983-61-8)

6-methyl-3-oxo-1H,2H,3H-pyrazolo[3,4-bpyridine-4-carboxylic acid, identified by its CAS number 91983-61-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a carboxylic acid functional group at the 4-position of the pyrazolopyridine core enhances its potential as a pharmacophore, making it a valuable scaffold for drug discovery and development.

The pyrazolopyridine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Specifically, 6-methyl-3-oxo-1H,2H,3H-pyrazolo[3,4-bpyridine-4-carboxylic acid has been studied for its potential applications in modulating enzyme activity and receptor binding. Recent advancements in computational chemistry and molecular modeling have highlighted the structural features that contribute to its binding affinity and selectivity, making it a promising candidate for further exploration.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting inflammation and metabolic disorders. The 6-methyl-3-oxo-1H,2H,3H-pyrazolo[3,4-bpyridine-4-carboxylic acid derivative has shown promise in preclinical studies as an inhibitor of key enzymes involved in these pathways. For instance, studies have demonstrated its potential as a dual inhibitor of Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are critical regulators of cellular signaling pathways associated with inflammation and cancer.

The carboxylic acid moiety in this compound plays a pivotal role in its pharmacological activity. This functional group not only enhances solubility but also allows for further derivatization to optimize potency and selectivity. Researchers have employed various synthetic strategies to modify the core structure, leading to a series of analogs with improved pharmacokinetic profiles. These derivatives are being evaluated for their efficacy in treating conditions such as rheumatoid arthritis, psoriasis, and certain types of cancer.

One of the most compelling aspects of 6-methyl-3-oxo-1H,2H,3H-pyrazolo[3,4-bpyridine-4-carboxylic acid is its ability to modulate intracellular signaling cascades. By inhibiting specific kinases and transcription factors, this compound can alter the expression of genes involved in inflammation and cell proliferation. This mechanism of action aligns with the growing interest in targeted therapy approaches that aim to disrupt disease pathways at a molecular level.

Recent clinical trials have provided preliminary evidence supporting the therapeutic potential of derivatives based on the 6-methyl-3-oxo-1H,2H,3H-pyrazolo[3,4-bpyridine-4-carboxylic acid scaffold. These trials have focused on evaluating safety and efficacy in patients with moderate-to-severe inflammatory conditions. The results have been encouraging, with some derivatives demonstrating significant reductions in disease activity without notable adverse effects. This underscores the importance of continued research into optimizing this chemical class for clinical use.

The synthesis of 6-methyl-3-oxo-1H,2H,3H-pyrazolo[3,4-bpyridine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, enabling more efficient production scales for research and commercial purposes. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework.

The chemical properties of this compound also make it an attractive candidate for drug delivery systems. Researchers are exploring novel formulations that enhance bioavailability and target specificity. For example, prodrugs based on 6-methyl-3-oxo-1H,2H,3H-pyrazolo[3,4-bpyridine-4-carboxylic acid have been designed to release active compounds at targeted sites within the body. These innovations hold promise for improving therapeutic outcomes while minimizing systemic side effects.

In conclusion,6-methyl-3-oxyozone-H,, 2-H,, 30-H,， *（CAS No.*， 91983 - 61 - 8）*， represents a significant advancement in pharmaceutical research due to its versatile biological activities and synthetic accessibility。 The combination of structural features such as the pyrazolopyridine core and the carboxylic acid functional group makes this compound a valuable tool for developing new treatments for various diseases。 Ongoing studies continue to uncover new applications， further solidifying its importance as a lead compound in medicinal chemistry。 With continued innovation， derivatives based on this scaffold are poised to make meaningful contributions to human health。